N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)-2-furamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C16H16FNO4S/c17-13-5-3-12(4-6-13)10-18(14-7-9-23(20,21)11-14)16(19)15-2-1-8-22-15/h1-6,8,14H,7,9-11H2
• InChI Key: HFEBVZUYCWNCDW-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(C=C2)F)C(=O)C3=CC=CO3
• Molecular Formula: C16H16FNO4S
• Molecular Weight: 337.4 g/mol

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)-2-furamide, commonly known as DTTFF, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DTTFF belongs to the class of thieno-furan compounds and is synthesized through a multistep process.

Mechanism of Action

DTTFF exerts its therapeutic effects by interacting with various cellular pathways. It has been found to modulate the expression of genes involved in cell proliferation, apoptosis, and inflammation. DTTFF also interacts with various enzymes and receptors, such as histone deacetylases and cannabinoid receptors, to exert its effects.
Biochemical and physiological effects:
DTTFF has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression. DTTFF has also been found to modulate the activity of cannabinoid receptors, which are involved in the regulation of pain, appetite, and mood.

Advantages and Limitations for Lab Experiments

DTTFF has several advantages for use in lab experiments. It is easy to synthesize and purify, and it has shown promising results in various scientific research studies. However, DTTFF has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the scientific research of DTTFF. One possible direction is to study its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. Another direction is to investigate the mechanisms underlying its effects on cellular pathways. Additionally, further studies are needed to determine the optimal dosage and administration of DTTFF for therapeutic use.

Scientific Research Applications

DTTFF has shown promising results in various scientific research studies. It has been studied extensively for its potential use in the treatment of cancer, neurological disorders, and inflammation. In cancer research, DTTFF has been found to inhibit the growth of cancer cells and induce apoptosis. In neurological disorders, DTTFF has shown potential in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, DTTFF has been studied for its anti-inflammatory properties and has shown potential in the treatment of inflammatory bowel disease and rheumatoid arthritis.